Cas no 2138146-21-9 (2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 2138146-21-9
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 5844749
• PubChem ID: 165802534
• Update Time: 2025-11-01

2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid
• EN300-724861
• 2138146-21-9

• Inchi： 1S/C10H7N3O3/c14-5-7-4-13(6-12-7)9-8(10(15)16)2-1-3-11-9/h1-6H,(H,15,16)
• InChI Key： WQTMNXAOEMQAAW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1C=NC(C=O)=C1)=O

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid

2-(4-Formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid: A Comprehensive Overview

2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid, identified by the CAS number 2138146-21-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and functional groups, has garnered attention due to its potential applications in drug design and advanced materials. The molecule consists of a pyridine ring substituted with a carboxylic acid group at position 3 and an imidazole moiety at position 2. The imidazole ring is further substituted with a formyl group at position 4, adding complexity and reactivity to the structure.

The synthesis of 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid involves multi-step organic reactions, often employing strategies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the imidazole-pyridine linkage. These methods not only enhance the scalability of the synthesis but also pave the way for further modifications to explore structural analogs.

The structural complexity of this compound endows it with unique chemical properties. The pyridine ring contributes aromatic stability and potential for π-interactions, while the imidazole moiety introduces hydrogen bonding capabilities and protonation sites. The formyl group adds electron-withdrawing character, influencing the electronic properties of the molecule. These features make 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid a promising candidate for various applications.

In pharmacology, this compound has been studied for its potential as a drug lead. Its ability to interact with biological targets through hydrogen bonding and π-stacking makes it a valuable scaffold for drug design. Recent studies have explored its activity against various enzymes and receptors, highlighting its potential in therapeutic areas such as oncology and neurodegenerative diseases. For example, research has shown that derivatives of this compound exhibit inhibitory effects on kinases involved in cancer progression.

Beyond pharmacology, 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid has found applications in materials science. Its structural versatility allows for incorporation into polymers and supramolecular assemblies, where it can serve as a building block for functional materials. For instance, self-assembled monolayers incorporating this compound have been investigated for their potential in sensors and electronic devices.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The imidazole-pyridine system provides a platform for exploring reactivity under various conditions. Recent research has focused on its participation in metal-mediated reactions, such as those involving transition metals like copper or iron. These studies have revealed novel pathways for constructing complex heterocycles, expanding the scope of synthetic methodologies.

In conclusion, 2-(4-formyl-1H-imidazol-1-yl)pyridine-3-carboxylic acid stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development.